8-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-(2-methylpropyl)purine-2,6-dione

• IUPAC Name: 8-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-(2-methylpropyl)purine-2,6-dione
• InChI: InChI=1S/C23H32N6O3/c1-16(2)14-29-19(24-21-20(29)22(30)26(4)23(31)25(21)3)15-27-10-12-28(13-11-27)17-6-8-18(32-5)9-7-17/h6-9,16H,10-15H2,1-5H3
• InChI Key: SVGCBNPYQUEHGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H32N6O3
• Molecular Weight: 440.5 g/mol

Description

The compound “8-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-(2-methylpropyl)purine-2,6-dione” is a complex organic molecule that contains several functional groups including a piperazine ring, a methoxyphenyl group, and a purine dione structure. These functional groups suggest that the compound could have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and rings. The piperazine ring, for example, is known to adopt a chair conformation.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the methoxy group could potentially be cleaved under acidic conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Compounds with similar structures have been found to interact with various receptors such as alpha1-adrenergic receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and biological activity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Compounds with similar structures have been studied for their potential therapeutic effects in various diseases, suggesting that this compound could also have interesting biological activities worth exploring.